4-(2-aminoacetyl)phenyl naphthalene-2-carboxylate hydrochloride

• IUPAC Name: [4-(2-aminoacetyl)phenyl] naphthalene-2-carboxylate;hydrochloride
• InChI: InChI=1S/C19H15NO3.ClH/c20-12-18(21)14-7-9-17(10-8-14)23-19(22)16-6-5-13-3-1-2-4-15(13)11-16;/h1-11H,12,20H2;1H
• InChI Key: KUZLFDIWVFXVBC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)C(=O)OC3=CC=C(C=C3)C(=O)CN.Cl
• Molecular Formula: C19H16ClNO3
• Molecular Weight: 341.8 g/mol
• CAS No.: 2639415-20-4

Description

4-(2-Aminoacetyl)phenyl naphthalene-2-carboxylate hydrochloride (AAPN) is a widely used chemical compound in the field of biochemistry and pharmacology. It is a derivative of naphthalene, a group of compounds typically used in the manufacture of dyes, plastics, and pharmaceuticals. AAPN has been studied extensively for its potential applications in scientific research and drug discovery.

Mechanism of Action

4-(2-aminoacetyl)phenyl naphthalene-2-carboxylate hydrochloride has been shown to interact with a variety of enzymes and receptors in the body. It has been demonstrated to inhibit the enzyme acetylcholinesterase, which plays a role in the regulation of neurotransmitter release. This compound has also been shown to bind to various drug receptors, including those for opioids, cannabinoids, and serotonin. Additionally, this compound has been shown to inhibit the metabolism of drugs, including opioids, cannabinoids, and serotonin.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been demonstrated to inhibit the enzyme acetylcholinesterase, which plays a role in the regulation of neurotransmitter release. This compound has also been shown to bind to various drug receptors, including those for opioids, cannabinoids, and serotonin. Additionally, this compound has been shown to inhibit the metabolism of drugs, including opioids, cannabinoids, and serotonin.

Advantages and Limitations for Lab Experiments

4-(2-aminoacetyl)phenyl naphthalene-2-carboxylate hydrochloride has a number of advantages for use in laboratory experiments. It is relatively easy to synthesize, and it has a wide range of applications in scientific research. Additionally, this compound is relatively stable, making it suitable for long-term storage. However, this compound is also limited in its use in laboratory experiments due to its potential toxicity. Therefore, it is important to take proper safety precautions when handling this compound.

Future Directions

4-(2-aminoacetyl)phenyl naphthalene-2-carboxylate hydrochloride has a wide range of potential applications in scientific research and drug discovery. There are a number of potential future directions for this compound research, including the investigation of its potential therapeutic effects, the development of new drug delivery systems, and the exploration of its potential as a diagnostic tool. Additionally, this compound could be used to study the interaction of drugs with their respective receptors, as well as to investigate the metabolism of drugs in the body. Finally, this compound could be used to study the inhibition of various enzymes, such as acetylcholinesterase.

Synthesis Methods

4-(2-aminoacetyl)phenyl naphthalene-2-carboxylate hydrochloride is synthesized through a multi-step process that involves the reaction of an aromatic aldehyde with an amino acid, followed by the addition of hydrochloric acid. The reaction of an aromatic aldehyde with an amino acid results in the formation of a Schiff base, which is then hydrolyzed to form an aldol condensation product. The aldol condensation product is then treated with hydrochloric acid to yield the desired this compound hydrochloride.

Scientific Research Applications

4-(2-aminoacetyl)phenyl naphthalene-2-carboxylate hydrochloride has been used in a variety of scientific research applications, including the study of enzyme inhibition, receptor binding, and drug metabolism. In particular, this compound has been used to study the inhibition of the enzyme acetylcholinesterase, which plays a role in the regulation of neurotransmitter release. This compound has also been used to study the binding of various drugs to their respective receptors, as well as to investigate the metabolism of drugs in the body.